Preparation of asymmetrical polyynes by a solid-supported Glaser–Hay reaction†
Organic & Biomolecular Chemistry Pub Date: 2014-10-28 DOI: 10.1039/C4OB02196G
Abstract
Polyynes exhibit both unique photophysical properties and biological activities, necessitating efficient syntheses towards these core structures. A novel methodology for the construction of highly conjugated asymmetrical polyynes has been developed in a chemoselective fashion utilizing a solid-support. The synthesis has been applied to prepare a small library of polyynes in good to moderate yield. Moreover, their interesting fluorescence properties have been investigated, demonstrating the ability to tune fluorescence through selection of appropriate synthetic building blocks.
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